4-Benzyloxy-1-methyl-1H-indole-2-carboxylic acid

• Molecular Formula: C17H15NO3
• Molecular Weight: 281.30 g/mol
• IUPAC Name: 1-methyl-4-phenylmethoxyindole-2-carboxylic acid
• InChI: InChI=1S/C17H15NO3/c1-18-14-8-5-9-16(13(14)10-15(18)17(19)20)21-11-12-6-3-2-4-7-12/h2-10H,11H2,1H3,(H,19,20)
• InChI Key: KHMVUGLKZABSPC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C1C(=O)O)C(=CC=C2)OCC3=CC=CC=C3

Description

4-Benzyloxy-1-methyl-1H-indole-2-carboxylic acid is a useful research compound. Its molecular formula is C17H15NO3 and its molecular weight is 281.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of ethyl 4-benzyloxy-1-methyl-1H-indole-2-carboxylate (3.09 g) in THF (200 mL) was added LiOH.H2O (1.26 g) in water (200 mL) and the resulting two phase solution was heated at 45° C. under nitrogen overnight. The cooled reaction mixture was evaporated to remove THF and the remaining aqueous solution was acidified with NaHSO4 to precipitate the title compound, which was collected, washed with water, and dried to give 2.87 g of the title compound. Mp 216.6-216.8° C.